Cas no 2649054-46-4 (5-(2-isocyanatopropan-2-yl)-4-methylpyrimidine)

• Product Name: 5-(2-isocyanatopropan-2-yl)-4-methylpyrimidine
• CAS No: 2649054-46-4
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6431191
• PubChem ID: 165857915
• Update Time: 2025-10-18

5-(2-isocyanatopropan-2-yl)-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2-isocyanatopropan-2-yl)-4-methylpyrimidine
• 2649054-46-4
• EN300-1752021

• Inchi： 1S/C9H11N3O/c1-7-8(4-10-5-11-7)9(2,3)12-6-13/h4-5H,1-3H3
• InChI Key： UZAAWRRLRLGNQR-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)C1=CN=CN=C1C

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.2Ų

Additional information on 5-(2-isocyanatopropan-2-yl)-4-methylpyrimidine

5-(2-Isocyanatopropan-2-yl)-4-methylpyrimidine: A Comprehensive Overview

5-(2-Isocyanatopropan-2-yl)-4-methylpyrimidine (CAS No. 2649054-46-4) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design, polymer synthesis, and advanced materials development. The molecule's structure, which includes a pyrimidine ring substituted with a methyl group at the 4-position and an isocyanate group at the 5-position, makes it a versatile building block for various chemical reactions.

The pyrimidine ring is a fundamental structure in many biologically active compounds, including nucleic acids and various pharmaceutical agents. The substitution pattern of this compound—specifically, the presence of a methyl group and an isocyanate group—adds functional diversity to the molecule. The isocyanate group, known for its reactivity, enables this compound to participate in a wide range of reactions, such as polymerization and cross-linking. Recent studies have highlighted its potential as a precursor for synthesizing high-performance polymers with tailored properties.

Recent advancements in synthetic chemistry have led to innovative methods for the synthesis of 5-(2-isocyanatopropan-2-yl)-4-methylpyrimidine. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for industrial applications.

In terms of applications, this compound has shown promise in the development of advanced materials. For instance, its ability to undergo polymerization under mild conditions makes it an attractive candidate for creating thermosetting resins and high-performance adhesives. Additionally, its reactivity with amines and alcohols opens up possibilities in the synthesis of polyurethanes and other polymeric materials with enhanced mechanical properties.

From a biological standpoint, 5-(2-isocyanatopropan-2-yl)-4-methylpyrimidine has been investigated for its potential as a lead compound in drug discovery. Its structural similarity to certain bioactive molecules suggests that it could serve as a scaffold for designing new drugs targeting various therapeutic areas. Recent studies have focused on its ability to modulate enzyme activity and interact with biological membranes, providing valuable insights into its pharmacological potential.

The environmental impact of this compound is another area of interest. Researchers have examined its degradation pathways under different environmental conditions, aiming to assess its eco-friendliness. Preliminary results indicate that the compound can degrade under specific conditions, reducing its persistence in the environment. However, further studies are required to fully understand its environmental fate and develop strategies for minimizing its ecological footprint.

In conclusion, 5-(2-isocyanatopropan-2-yl)-4-methylpyrimidine (CAS No. 2649054-46-4) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and functional versatility make it an invaluable tool in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.